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Compound of Interest

Compound Name: Grk5-IN-2

Cat. No.: B8196053 Get Quote

Application Notes and Protocols: Grk5-IN-2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Grk5-IN-2 is a potent and specific inhibitor of G protein-coupled receptor kinase 5 (GRK5), a

serine/threonine kinase that plays a crucial role in the desensitization of G protein-coupled

receptors (GPCRs).[1][2][3][4][5] By phosphorylating the activated GPCR, GRK5 facilitates the

binding of arrestin, which uncouples the receptor from its G protein, leading to signal

termination and receptor internalization.[6][7] Inhibition of GRK5 with Grk5-IN-2 can modulate

cellular signaling pathways, making it a valuable tool for studying GPCR biology and a potential

therapeutic agent in diseases characterized by aberrant GPCR signaling, such as metabolic

disorders and heart failure.[1][7] Grk5-IN-2 has been shown to regulate the expression and/or

release of insulin and to influence adipocyte differentiation by inhibiting the insulin/IGF-1

receptor and ERK signaling pathways.[1]

Chemical Properties and Data
A summary of the key quantitative data for Grk5-IN-2 is provided in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₂₀H₂₀N₄O₄ [2][5]

Molecular Weight 380.4 g/mol [2][5]

CAS Number 1642839-27-7 [1][2]

IC₅₀ for GRK5 49.7 µM [1]

Appearance Solid powder [8]

Purity >99% N/A

Solubility (DMSO) ≥ 76 mg/mL (199.78 mM) [2][3]

Solubility (Ethanol) 2 mg/mL (5.25 mM) [2][3][9]

Solubility (Water) Insoluble [2][3][9]

Experimental Protocols
Preparation of Grk5-IN-2 Stock Solution (for in vitro use)
This protocol describes the preparation of a 10 mM stock solution of Grk5-IN-2 in DMSO.

Materials:

Grk5-IN-2 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Analytical balance

Protocol:
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Equilibrate: Allow the Grk5-IN-2 powder vial to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of Grk5-IN-2 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3804 mg of

Grk5-IN-2 (Molecular Weight = 380.4 g/mol ).

Dissolve: Add the appropriate volume of fresh DMSO to the vial containing the Grk5-IN-2
powder. To aid dissolution, vortex the solution for 1-2 minutes. Gentle warming to 37°C in a

water bath can also be applied if necessary to ensure the compound is fully dissolved.[4]

Aliquot: Once the Grk5-IN-2 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-

thaw cycles which can degrade the compound.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[1][4] When stored at -80°C, please use it

within 6 months. When stored at -20°C, please use it within 1 month.[1][4]

Note on Solvent Choice: DMSO is the recommended solvent for preparing stock solutions of

Grk5-IN-2 for most in vitro applications due to its high solubility.[2][3] For experiments sensitive

to DMSO, ethanol can be used, but the maximum stock concentration will be lower.[2][3][9]

Grk5-IN-2 is insoluble in water.[2][3][9]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the canonical GRK5 signaling pathway and the experimental

workflow for preparing a Grk5-IN-2 stock solution.
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Caption: GRK5 signaling pathway and the inhibitory action of Grk5-IN-2.
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Caption: Experimental workflow for Grk5-IN-2 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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